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Compound of Interest

Compound Name: Cathelicidin-2 (chicken)

Cat. No.: B15597004

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the four identified chicken
cathelicidins: CATH-1, CATH-2, CATH-3, and CATH-B1. These host defense peptides
represent a promising area of research for the development of novel antimicrobial and
immunomodulatory agents. This document details their molecular attributes, antimicrobial
efficacy, and the signaling pathways they modulate, offering a foundational resource for
professionals in the field.

Physicochemical Properties of Chicken
Cathelicidins

The four chicken cathelicidins exhibit distinct physicochemical properties, which are crucial for
their biological function. These peptides are all cationic and possess an alpha-helical
secondary structure, common features of many antimicrobial peptides. The following table
summarizes their key molecular characteristics.
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CATH-1 CATH-2 CATH-3

Property o o CATH-B1
(Fowlicidin-1) (CMAP27) (Fowlicidin-3)

Precursor Amino -

_ 148 154 151 Not specified

Acids

Mature Peptide »
27 26 27 Not specified

Amino Acids

, RFGRFLRKIRRF RFGRFLRKIRRF
Mature Peptide

RPKVTITIQGSA  RPKVTITIQGSA  Not specified Not specified
Sequence
RF-NH2 RF
Molecular Weight - N B
(Da) 3206.9 Not specified Not specified Not specified
a
Net Charge +11 Not specified Not specified Not specified

Gene Structure and Expression

The genes encoding the four chicken cathelicidins are clustered on chromosome 2p within a
7.5-kb region.[1][2][3] Each gene typically follows the mammalian cathelicidin gene structure,
consisting of four exons and three introns.[1][3][4]

o Exon 1: Encodes the signal peptide.[3]
e Exons 2 and 3: Encode the conserved cathelin-like domain.[3]
e Exon 4: Encodes the variable mature antimicrobial peptide.[3]

Expression of chicken cathelicidins is observed in a wide range of tissues, indicating their
integral role in the innate immune system. They are abundantly expressed in the
gastrointestinal, respiratory, and urogenital tracts, as well as in primary and secondary immune
organs.[2] Specifically, high expression levels of CATH-1, -2, and -3 are found in the bone
marrow, bursa of Fabricius, and cecal tonsils.[5] The expression of these peptides is also
developmentally regulated, with varying levels observed at different ages post-hatching.[5]

Antimicrobial Activity
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Chicken cathelicidins demonstrate potent, broad-spectrum antimicrobial activity against both
Gram-positive and Gram-negative bacteria, including multidrug-resistant strains.[1][6] Their
salt-independent activity makes them patrticularly effective in various physiological
environments.[1][7] The following table presents the minimum inhibitory concentrations (MICs)
of CATH-1, -2, and -3 against a selection of bacterial pathogens.

Organism CATH-1 (pM) CATH-2 (pM) CATH-3 (pM)
Escherichia coli 04-25 04-25 04-25
Staphylococcus
04-25 04-25 04-25
aureus
Pseudomonas
. 0.6-1.25 1.25 1.25-25

aeruginosa
Klebsiella

) 1.25-25 1.25-25 1.25-5
pneumoniae

Note: The MIC values are presented as a range based on available literature. Specific values
can vary depending on the bacterial strain and experimental conditions.

Immunomodulatory Functions and Signaling
Pathways

Beyond their direct antimicrobial effects, chicken cathelicidins are potent immunomodulators.
They can influence inflammatory responses by modulating the production of cytokines and
chemokines.[8][9] A key mechanism of action for CATH-2 involves the activation of the NLRP3
inflammasome in macrophages.[5][10][11][12]

CATH-2 and NLRP3 Inflammasome Activation

Chicken CATH-2 acts as a second signal for the activation of the NLRP3 inflammasome in
lipopolysaccharide (LPS)-primed macrophages.[5][10][12] This activation is mediated by K+
efflux and is dependent on NEK7 and cathepsin B.[5][10] The activation cascade leads to the
secretion of pro-inflammatory cytokines IL-1(3 and IL-1a.[5][10][11]
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CATH-2 induced NLRP3 inflammasome activation pathway.

Anti-inflammatory Activity of CATH-2

In the context of bacterial infection, such as with Avian Pathogenic E. coli (APEC), CATH-2 can
exhibit anti-inflammatory properties by inhibiting the NF-kB and MAPK signaling pathways,
ultimately leading to a reduction in pro-inflammatory cytokine production.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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